4-{[(1,1-Dioxido-1,2-benzisothiazol-3-YL)(4-methylphenyl)amino]methyl}-2-methoxyphenol

• IUPAC Name: 4-[(N-(1,1-dioxo-1,2-benzothiazol-3-yl)-4-methylanilino)methyl]-2-methoxyphenol
• InChI: InChI=1S/C22H20N2O4S/c1-15-7-10-17(11-8-15)24(14-16-9-12-19(25)20(13-16)28-2)22-18-5-3-4-6-21(18)29(26,27)23-22/h3-13,25H,14H2,1-2H3
• InChI Key: PZLRRBHVJNMXMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC2=CC(=C(C=C2)O)OC)C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C22H20N2O4S
• Molecular Weight: 408.5 g/mol

Description

“4-{[(1,1-Dioxido-1,2-benzisothiazol-3-YL)(4-methylphenyl)amino]methyl}-2-methoxyphenol” is a chemical compound. It has a similar structure to “4-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)-”, which has a molecular weight of 288.33. The compound is related to "4-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(4-methoxybenzyl)amino]phenol".

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a 1,2-benzisothiazol-3-yl group, a methylphenyl group, and a methoxyphenol group. The InChI code for a similar compound is 1S/C14H12N2O3S/c1-16(10-6-8-11(17)9-7-10)14-12-4-2-3-5-13(12)20(18,19)15-14/h2-9,17H,1H3.

Scientific Research Applications

• Antimicrobial Activities : Some derivatives of this compound have been synthesized and tested for antimicrobial activities. Certain derivatives were found to have good or moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

• Inhibitors of Human Mast Cell Tryptase : A library of compounds, including derivatives of 4-{[(1,1-Dioxido-1,2-benzisothiazol-3-YL)(4-methylphenyl)amino]methyl}-2-methoxyphenol, was prepared and tested as inhibitors of human mast cell tryptase. Some compounds in this library emerged as potent inhibitors, indicating potential therapeutic applications (Combrink, Gülgeze, Meanwell, Pearce, Zulan, Bisacchi, Roberts, Stanley, & Seiler, 1998).

• Antioxidant Additives for Lubricating Oils : Certain derivatives have been synthesized and evaluated as antioxidant additives for lubricating oils. This application highlights the compound's utility in industrial contexts (Amer, Hassan, Moawad, & Shaker, 2011).

• Biological Activities : Novel series of derivatives were synthesized and subjected to preliminary evaluations for their antibacterial and DPPH radical scavenging activities, indicating their potential in biological applications (Zia-ur-Rehman, Choudary, Elsegood, Siddiqui, & Khan, 2009).

• Photodynamic Therapy Application : Certain derivatives have been identified as having potential for photodynamic therapy, particularly in cancer treatment due to their fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

• Antimicrobial Activity of Schiff Base Ligands : Schiff base ligands derived from this compound were tested for antibacterial and antifungal activities, showing moderate activity against certain bacteria and fungi (Vinusha, Shivaprasad, Chandan, & Begum, 2015).